Cas no 898753-81-6 ( )

• Product Name: &nbsp
• CAS No: 898753-81-6
• MF: C₁₈H₁₇F₃O
• MW: 306.322195768356
• MDL: MFCD03843743
• CID: 993943
• PubChem ID: 24726355
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• 3-(2,5-DIMETHYLPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
• 3-(2,5-Dimethylphenyl)-2'-trifluoromethyl-propiophenone
• DTXSID20644748
• 898753-81-6
• AKOS016022238
• MFCD03843743
• 3-(2,5-Dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]-1-propanone
•  

• MDL： MFCD03843743
• Inchi： 1S/C18H17F3O/c1-12-7-8-13(2)14(11-12)9-10-17(22)15-5-3-4-6-16(15)18(19,20)21/h3-8,11H,9-10H2,1-2H3
• InChI Key： IVSJVXZWLSILSS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCC1C=C(C)C=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 306.12300
• Monoisotopic Mass: 306.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 399.5°C at 760 mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.517
• PSA: 17.07000
• LogP: 5.13770